Db07268

• IUPAC Name: 2-[[2-(3-hydroxyanilino)pyrimidin-4-yl]amino]benzamide
• InChI: InChI=1S/C17H15N5O2/c18-16(24)13-6-1-2-7-14(13)21-15-8-9-19-17(22-15)20-11-4-3-5-12(23)10-11/h1-10,23H,(H2,18,24)(H2,19,20,21,22)
• InChI Key: QHPKKGUGRGRSGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC2=NC(=NC=C2)NC3=CC(=CC=C3)O
• Molecular Formula: C17H15N5O2
• Molecular Weight: 321.33 g/mol
• CAS RN: 929007-72-7

Description

DB07268 is a potent and selective inhibitor of c-Jun N-terminal kinase 1 (JNK1), with an IC50 value of 9 nanomolar . It also exhibits inhibitory activity against other kinases such as checkpoint kinase 1 (CHK1), p21-activated kinase 4 (PAK4), protein kinase B (AKT1), and extracellular signal-regulated kinase 2 (ERK2), but with significantly lower potency . This compound is primarily used in scientific research to study the role of JNK1 in various cellular processes and diseases .

Scientific Research Applications

DB07268 has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study kinase inhibition and signal transduction pathways.

Biology: Employed in cellular and molecular biology research to investigate the role of JNK1 in apoptosis, stress response, and other cellular processes.

Medicine: Explored as a potential therapeutic agent for diseases involving dysregulated JNK1 activity, such as cancer, neurodegenerative disorders, and inflammatory diseases.

Industry: Utilized in the development of new drugs and therapeutic strategies targeting JNK1 and related pathways.

Mechanism of Action

DB07268 exerts its effects by binding to the ATP-binding site of JNK1, thereby inhibiting its kinase activity . This inhibition prevents the phosphorylation and activation of downstream targets involved in various cellular processes, such as apoptosis and stress response . The compound also affects other kinases, but with significantly lower potency, highlighting its selectivity for JNK1 .

Safety and Hazards

Db07268 is considered toxic and can cause moderate to severe irritation to the skin and eyes. It should only be handled by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Future Directions

While Db07268 shows promise as a JNK1 inhibitor, more research is needed to fully understand its potential applications and long-term effects. It’s important to note that all current information is based on research use only, and this compound is not intended for human or veterinary use.

Relevant Papers One relevant paper discusses the synergistic toxicity caused by the co-administration of patulin and cadmium, where this compound was used as a JNK1 inhibitor. The study found that co-exposure of liver or renal cells to patulin and cadmium caused synergistic cytotoxicity in vitro and enhanced liver toxicity in vivo. The synergistic toxicity was attributed to the boosted reactive oxygen species (ROS) generation. The activation of p53/JNK1 contributed to the synergistic toxicity, promoting the second-round ROS production through a positive feedback loop.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DB07268 involves multiple steps, starting with the preparation of intermediate compounds. The key steps include the formation of a pyrimidine ring and subsequent functionalization to introduce the desired substituents . The reaction conditions typically involve the use of organic solvents such as dimethyl sulfoxide (DMSO) and various reagents to facilitate the formation of the desired chemical bonds .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions for larger volumes, ensuring the purity of the final product, and implementing quality control measures to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

DB07268 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify certain functional groups within the molecule.

Substitution: Substitution reactions can introduce different substituents onto the pyrimidine ring or other parts of the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various organic solvents . The reaction conditions often involve controlled temperatures and pH levels to ensure the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives with altered biological activity, while substitution reactions can produce analogs with different functional groups .

Comparison with Similar Compounds

Similar Compounds

SP600125: Another JNK inhibitor with broader kinase inhibition profile.

CC-401: A selective JNK inhibitor with potential therapeutic applications in inflammatory diseases.

AS601245: A JNK inhibitor with activity against multiple JNK isoforms.

Uniqueness

DB07268 is unique due to its high selectivity for JNK1 compared to other kinases . This selectivity makes it a valuable tool for studying the specific role of JNK1 in various biological processes and diseases . Additionally, its potency and favorable pharmacokinetic properties contribute to its widespread use in scientific research .